N-(3,4-difluorophenyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide

• IUPAC Name: N-(3,4-difluorophenyl)-3-(6-methylpyridazin-3-yl)oxybenzamide
• InChI: InChI=1S/C18H13F2N3O2/c1-11-5-8-17(23-22-11)25-14-4-2-3-12(9-14)18(24)21-13-6-7-15(19)16(20)10-13/h2-10H,1H3,(H,21,24)
• InChI Key: QSUAYSFPAOZSKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=CC(=C2)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C18H13F2N3O2
• Molecular Weight: 341.3 g/mol

Description

N-(3,4-difluorophenyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide is a useful research compound. Its molecular formula is C18H13F2N3O2 and its molecular weight is 341.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 341.09758299 g/mol and the complexity rating of the compound is 454. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antipathogenic Activity

Research has demonstrated the synthesis of acylthioureas related to "N-(3,4-difluorophenyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide" and their antipathogenic activities, highlighting their potential as novel antimicrobial agents with antibiofilm properties. This is significant in the context of developing treatments for infections caused by biofilm-forming bacteria like Pseudomonas aeruginosa and Staphylococcus aureus (Limban, Marutescu, & Chifiriuc, 2011).

Molecular Docking and In Vitro Screening

Another study focused on the synthesis of novel pyridine and fused pyridine derivatives, related to the target compound, and their applications in molecular docking and in vitro screenings. This work underlines the potential of these compounds in the development of new therapeutics, owing to their antimicrobial and antioxidant activities (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).